Cas no 2092263-47-1 ((1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 2092263-47-1
• MF: C₉H₉F₂N₃S
• MW: 229.249666929245
• CID: 5723076
• PubChem ID: 121211113
• Update Time: 2025-10-31

(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
• 2092263-47-1
• AKOS026721213
• starbld0046805
• F2198-0956
• [2-(difluoromethyl)-5-thiophen-2-ylpyrazol-3-yl]methanamine
• 1H-Pyrazole-5-methanamine, 1-(difluoromethyl)-3-(2-thienyl)-

• Inchi： 1S/C9H9F2N3S/c10-9(11)14-6(5-12)4-7(13-14)8-2-1-3-15-8/h1-4,9H,5,12H2
• InChI Key： BWSYWRAGWNPYDN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CN)N(C(F)F)N=1

Computed Properties

• Exact Mass: 229.04852480g/mol
• Monoisotopic Mass: 229.04852480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 321.2±42.0 °C(Predicted)
• pka: 8.49±0.29(Predicted)

Additional information on (1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine

Comprehensive Overview of 1-(Difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 2092263-47-1)

The compound 1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 2092263-47-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and thiophene ring, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in this compound is a key factor driving its utility in medicinal chemistry. Fluorine incorporation is a hot topic in drug design, as it often improves pharmacokinetic properties. This aligns with the growing trend of fluorine-containing pharmaceuticals, which are frequently searched in academic and industrial databases.

The thiophene ring in 1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine further enhances its versatility. Thiophene-based compounds are widely explored for their electronic and binding properties, making them prevalent in materials science and heterocyclic chemistry. This dual functionality—combining fluorine and sulfur heterocycles—positions the compound as a high-value building block for interdisciplinary research.

From a synthetic perspective, the methanamine group offers opportunities for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly relevant in the context of fragment-based drug discovery, a trending methodology in modern pharmacology. The compound’s compatibility with click chemistry and other modular synthetic approaches further boosts its appeal.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Researchers are increasingly investigating sustainable synthesis routes for fluorinated heterocycles, addressing concerns about waste reduction and energy efficiency. CAS No. 2092263-47-1 is no exception, with studies focusing on catalytic methods to optimize its production.

In summary, 1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine represents a compelling case study in the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its structural motifs align with current research priorities, ensuring its continued relevance in scientific literature and industrial applications.